[(Z)-(2-oxo-1-phenylindol-3-ylidene)amino] 3-chloropropanoate
Overview
Description
[(Z)-(2-oxo-1-phenylindol-3-ylidene)amino] 3-chloropropanoate is a useful research compound. Its molecular formula is C17H13ClN2O3 and its molecular weight is 328.7 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis of Derivatives
- A study conducted by Kobayashi et al. (2008) explored the synthesis of (Z)-2-[(Z)-3-alkylideneisobenzofuran-1(3H)-ylidene] acetic acid derivatives, which are related to (Z)-(2-oxo-1-phenylindol-3-ylidene)amino] 3-chloropropanoate. These derivatives were synthesized through a reaction involving 3-(2-Iodophenyl)-3-oxopropanoic acid derivatives and various terminal alkynes, using catalytic amounts of dichlorobis(triphenylphosphine)palladium and copper(I) iodide (Kobayashi, Hashimoto, Fukamachi, & Konishi, 2008).
Potential Antidepressant Properties
- A study from 1987 by Bonnaud et al. synthesized 1-aryl-2-(aminomethyl)cyclopropanecarboxylic acid derivatives, which bear structural similarities to (Z)-(2-oxo-1-phenylindol-3-ylidene)amino] 3-chloropropanoate. These compounds were evaluated for their potential antidepressant properties in animal tests (Bonnaud, Cousse, Mouzin, Briley, Stenger, Fauran, & Couzinier, 1987).
Anticancer Potential
- Research by Soni et al. (2015) involved the synthesis and evaluation of novel quinuclidinone derivatives as potential anti-proliferative agents. This study provides a relevant context as quinuclidinone derivatives share structural characteristics with (Z)-(2-oxo-1-phenylindol-3-ylidene)amino] 3-chloropropanoate. These compounds demonstrated potent anti-cancer activity in their study (Soni, Sanghvi, Devkar, & Thakore, 2015).
Antimicrobial Applications
- A study by Ramadan and El‐Helw (2018) utilized a compound structurally related to (Z)-(2-oxo-1-phenylindol-3-ylidene)amino] 3-chloropropanoate for the construction of N-heterocycles. These compounds were screened for their antibacterial and antifungal activities, showing promising results against several bacterial and fungal strains (Ramadan & El‐Helw, 2018).
Synthesis of Complexes with Metal Ions
- Ferenc et al. (2018) researched the synthesis of complexes of 2-[(2-oxo-1,2-dihydroindol-3-ylidene)amino]butanoic acid with various metal ions. This study is relevant due to the structural similarity of the compound used with (Z)-(2-oxo-1-phenylindol-3-ylidene)amino] 3-chloropropanoate. The complexes were analyzed for their spectral, thermal, and magnetic properties (Ferenc, Osypiuk, Sarzyński, & Gluchowska, 2018).
Properties
IUPAC Name |
[(Z)-(2-oxo-1-phenylindol-3-ylidene)amino] 3-chloropropanoate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13ClN2O3/c18-11-10-15(21)23-19-16-13-8-4-5-9-14(13)20(17(16)22)12-6-2-1-3-7-12/h1-9H,10-11H2/b19-16- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GQDUZDMEEWZPII-MNDPQUGUSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N2C3=CC=CC=C3C(=NOC(=O)CCCl)C2=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)N2C3=CC=CC=C3/C(=N/OC(=O)CCCl)/C2=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13ClN2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.7 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.